2-(Difluoromethoxy)benzoic acid
Overview
Description
Synthesis Analysis
The synthesis of 2-(Difluoromethoxy)benzoic acid involves several chemical reactions. In one method, 2-Difluoromethoxy-benzoic acid methyl ester is dissolved in methanol (MeOH) and a catalytic quantity of sulfuric acid is added. The mixture is heated at reflux overnight. The solvent is then evaporated and the residue is dissolved in dichloromethane (DCM) and washed with saturated sodium bicarbonate (NaHCO3). The organic phase is dried and evaporated to give the product .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6F2O3/c9-8(10)13-6-4-2-1-3-5(6)7(11)12/h1-4,8H,(H,11,12) and the InChI key is AGDOJFCUKQMLHD-UHFFFAOYSA-N .Scientific Research Applications
1. Development of Novel Fluorescence Probes
2-(Difluoromethoxy)benzoic acid derivatives, such as HPF and APF, have been developed as novel fluorescence probes. These compounds are designed to selectively detect highly reactive oxygen species (hROS) like hydroxyl radical and reactive intermediates of peroxidase. They are particularly useful in distinguishing hROS from other reactive oxygen species, which is significant for biological and chemical applications (Setsukinai et al., 2003).
2. Metabolite Profile in Detoxification
Research has been conducted on the metabolite profile involved in the detoxification of benzoic acid through glycine conjugation. This process is crucial for understanding the physiological significance and potential public health consequences of benzoic acid ingestion. The study provides insights into how detoxification doesn’t indicate glycine depletion but rather involves glycine regeneration, maintaining glycine homeostasis (Irwin et al., 2016).
3. Use in Food and Pharmaceutical Industries
Benzoic acid and its derivatives, including this compound, are widely used as preservatives in food and pharmaceutical products due to their antibacterial and antifungal properties. This wide application raises questions about human exposure and the impact on health, leading to studies on metabolism, toxicology, and the establishment of legal limits for these compounds (del Olmo et al., 2017).
4. Thermodynamic Study in Pharmaceutical Research
Benzoic acid is considered a model compound in pharmaceutical research. Studies on the thermodynamic phase behavior of benzoic acid and its mixtures, including this compound, with water and organic solvents are essential for process design in pharmaceutical applications. This includes understanding the stability and solubility of these compounds (Reschke et al., 2016).
5. Detection in Various Industries
Methods have been developed for the effective detection of benzoic acid, which is extensively used as a preservative in various industries. The research aims to establish rapid detection methods for quality assurance in pharmaceutical, food, and chemistry industries. This includes the preparation of composite nanorods for enhanced electrochemical detection (Pei et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-(Difluoromethoxy)benzoic acid is the Transforming Growth Factor-β1 (TGF-β1) . TGF-β1 is a cytokine that plays a crucial role in cell proliferation, differentiation, and apoptosis . It is particularly involved in the process of epithelial-mesenchymal transformation (EMT), which is a key factor in the pathogenesis of fibrosis .
Mode of Action
This compound interacts with its target, TGF-β1, by inhibiting the phosphorylation of Smad2/3 proteins . These proteins, when phosphorylated by TGF-β1, form a complex with Smad4 and move to the nucleus to regulate the expression of target genes . This process triggers the EMT in epithelial cells . By inhibiting this process, this compound prevents the excessive deposition of extracellular matrix components, which is a characteristic feature of fibrosis .
Biochemical Pathways
The key biochemical pathway affected by this compound is the TGF-β1/Smad pathway . This pathway is responsible for the induction of EMT, leading to the excessive deposition of extracellular matrix components and the development of fibrosis . By inhibiting the phosphorylation of Smad2/3 proteins, this compound disrupts this pathway, thereby preventing the progression of fibrosis .
Result of Action
The molecular and cellular effects of this compound’s action include the inhibition of EMT and the reduction of extracellular matrix deposition . In in vitro studies using A549 cells, treatment with this compound resulted in decreased expression of proteins such as α-SMA, vimentin, and collagen I, and increased expression of E-cadherin . In in vivo studies using a model of bleomycin-induced pulmonary fibrosis in rats, treatment with this compound improved lung function, reduced lung inflammation and fibrosis, and decreased collagen deposition .
Properties
IUPAC Name |
2-(difluoromethoxy)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O3/c9-8(10)13-6-4-2-1-3-5(6)7(11)12/h1-4,8H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGDOJFCUKQMLHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10366240 | |
Record name | 2-(difluoromethoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10366240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
97914-59-5 | |
Record name | 2-(difluoromethoxy)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10366240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(Difluoromethoxy)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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